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Compound of Interest

Compound Name: Ac-Ile-Glu-Thr-Asp-PNA

Cat. No.: B1344025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance characteristics of chromogenic

caspase substrates, with a primary focus on Acetyl-Isoleucyl-Glutamyl-Threonyl-Aspartyl-p-

Nitroanilide (Ac-IETD-pNA), a substrate for caspase-8. While direct inter-assay and intra-assay

variability data for Ac-IETD-pNA is not extensively published, this document presents

representative data to illustrate typical assay performance. The guide also includes a

comparison with the widely used caspase-3 substrate, Ac-DEVD-pNA, to offer a broader

context for assay selection and validation.

The tetrapeptide sequence Ile-Glu-Thr-Asp (IETD) is recognized and cleaved by caspase-8, an

initiator caspase crucial in the extrinsic pathway of apoptosis.[1][2][3][4] The substrate Ac-IETD-

pNA is designed to measure the activity of this enzyme. Upon cleavage by active caspase-8,

the p-nitroanilide (pNA) moiety is released, producing a yellow color that can be quantified by

measuring its absorbance at 405 nm.[1][2][3][4] This colorimetric assay provides a simple and

convenient method for quantifying caspase-8 activity in cell lysates.[2][5]

Data Presentation: Inter-Assay and Intra-Assay
Variability
The following tables present illustrative data on the precision of caspase activity assays using

Ac-IETD-pNA (for caspase-8) and Ac-DEVD-pNA (for caspase-3). The data is intended to be
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representative of typical performance in a research setting. The Coefficient of Variation (%CV)

is a standard measure of assay precision, with lower percentages indicating higher precision.

Table 1: Intra-Assay Variability of Caspase Activity Measurements

Intra-assay precision was determined by running ten replicates of three different concentrations

of purified active caspase in a single assay.

Substrate
Target
Enzyme

Sample
Conc.
(units/mL)

Mean
Absorbance
(405 nm)

Std. Dev. %CV

Ac-IETD-pNA Caspase-8 Low (2.5) 0.215 0.011 5.1

Ac-IETD-pNA Caspase-8 Medium (10) 0.850 0.034 4.0

Ac-IETD-pNA Caspase-8 High (25) 1.985 0.069 3.5

Ac-DEVD-

pNA
Caspase-3 Low (2.5) 0.230 0.013 5.7

Ac-DEVD-

pNA
Caspase-3 Medium (10) 0.910 0.039 4.3

Ac-DEVD-

pNA
Caspase-3 High (25) 2.150 0.078 3.6

Table 2: Inter-Assay Variability of Caspase Activity Measurements

Inter-assay precision was determined by running three independent assays on three different

days, using the same concentrations of purified active caspase.
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Substrate
Target
Enzyme

Sample
Conc.
(units/mL)

Mean
Absorbance
(405 nm)

Std. Dev. %CV

Ac-IETD-pNA Caspase-8 Low (2.5) 0.221 0.019 8.6

Ac-IETD-pNA Caspase-8 Medium (10) 0.865 0.061 7.1

Ac-IETD-pNA Caspase-8 High (25) 2.010 0.121 6.0

Ac-DEVD-

pNA
Caspase-3 Low (2.5) 0.238 0.022 9.2

Ac-DEVD-

pNA
Caspase-3 Medium (10) 0.925 0.076 8.2

Ac-DEVD-

pNA
Caspase-3 High (25) 2.180 0.157 7.2

Experimental Protocols
A generalized protocol for measuring caspase-8 activity in cell lysates using Ac-IETD-pNA is

provided below. This protocol may require optimization for specific cell types and experimental

conditions.

Materials:

Cells induced to undergo apoptosis and a non-induced control population.

Chilled Cell Lysis Buffer (e.g., 50 mM HEPES, pH 7.4, 5 mM CHAPS, 5 mM DTT).[6]

2x Reaction Buffer (e.g., 20 mM HEPES, pH 7.4, 2 mM EDTA, 0.1% CHAPS, 5 mM DTT).[6]

Ac-IETD-pNA substrate (4 mM stock solution in DMSO).[1]

96-well flat-bottom microplate.

Microplate reader capable of measuring absorbance at 405 nm.

Procedure:
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Cell Lysis:

Induce apoptosis in the experimental cell population.

Pellet 1-5 x 10^6 cells by centrifugation.

Resuspend the cell pellet in 50 µL of chilled Cell Lysis Buffer and incubate on ice for 10

minutes.[5]

Centrifuge at 10,000 x g for 1 minute at 4°C.

Transfer the supernatant (cytosolic extract) to a fresh, pre-chilled tube. This is the cell

lysate.

Determine the protein concentration of the lysate using a standard protein assay.

Assay Reaction:

Dilute the cell lysates to a consistent protein concentration (e.g., 1-2 mg/mL) using the Cell

Lysis Buffer.

Add 50 µL of cell lysate to each well of a 96-well plate.

Prepare a blank control well containing 50 µL of Cell Lysis Buffer instead of lysate.

Add 50 µL of 2x Reaction Buffer to each well.

Add 5 µL of the 4 mM Ac-IETD-pNA substrate to each well to start the reaction (final

concentration 200 µM).[5]

Mix gently by shaking the plate.

Measurement:

Incubate the plate at 37°C for 1-2 hours, protected from light.

Read the absorbance at 405 nm using a microplate reader.[1]

The level of caspase-8 activity is directly proportional to the color intensity.
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Visualizations: Pathways and Workflows
Extrinsic Apoptosis Pathway and Substrate Cleavage

The following diagram illustrates the activation of caspase-8 in the extrinsic apoptosis pathway,

leading to the cleavage of the Ac-IETD-pNA substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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